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Compound of Interest

Compound Name: Benzhydrylsulfanylbenzene

Cat. No.: B15481117

Introduction

This technical guide addresses the discovery, history, and properties of the chemical entity
"Benzhydrylsulfanylbenzene." Initial research indicates that this specific nomenclature is not
commonly used in scientific literature. However, the name structurally implies diphenylmethyl
phenyl sulfide. This guide will therefore focus on diphenylmethyl phenyl sulfide and the closely
related, well-documented compound, diphenyl sulfide. The information is intended for
researchers, scientists, and professionals in drug development, providing a comprehensive
overview of the available chemical and biological data.

Compound Identity and Nomenclature

The compound "Benzhydrylsulfanylbenzene" logically translates to a molecule where a
benzhydryl group (diphenylmethyl) is attached to a sulfur atom, which is subsequently bonded
to a benzene ring. This structure is more formally known as diphenylmethyl phenyl sulfide.

While literature specifically on diphenylmethyl phenyl sulfide is sparse, extensive data exists for
the structurally similar diphenyl sulfide, where two phenyl groups are directly attached to a
sulfur atom. This guide will leverage data on diphenyl sulfide to provide insights into the
potential properties and synthesis of its benzhydryl analogue, alongside the direct information
available.

Physicochemical Properties
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The properties of diphenyl sulfide are well-documented and provide a useful reference point.

Property Value Reference
Molecular Formula C12H10S [1]
Molar Mass 186.27 g/mol [1]
Appearance Colorless liquid [2]
Odor Unpleasant [2]
Melting Point -25.9 °C [2]
Boiling Point 296 °C [2]
Density 1.113 g/cm3 (at 20 °C) [2]
Solubility in water Insoluble [2]

o Soluble in diethyl ether,
Solubility in other solvents o [2]
benzene, carbon disulfide

Refractive Index (n_D"20) 1.6327 [2]

Synthesis and Experimental Protocols

While a specific protocol for diphenylmethyl phenyl sulfide is not readily available, the synthesis
of diphenyl sulfide is well-established and provides a foundational methodology. A common
method is the Friedel-Crafts reaction between benzene and sulfur dichloride or thionyl chloride,
catalyzed by aluminum chloride.

Experimental Protocol: Synthesis of Diphenyl Sulfide

A representative procedure for the synthesis of diphenyl sulfide is the reaction of benzene with
sulfur chloride in the presence of aluminum chloride.[3]

+ Reactants: Benzene, Sulfur Monochloride (SzClz), Anhydrous Aluminum Chloride (AICI3)

e Procedure:
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o A solution of sulfur monochloride is added dropwise to a stirred mixture of benzene and
anhydrous aluminum chloride, while maintaining a low temperature (around 10°C). The
reaction evolves hydrogen chloride gas.[3]

o After the addition is complete, the reaction mixture is stirred at room temperature for a
couple of hours and then gently heated (around 30°C) until the evolution of HCI gas
ceases.[3]

o The reaction mixture is then hydrolyzed by pouring it onto cracked ice.[3]
o The organic layer is separated, and the benzene is removed by distillation.[3]
o The resulting crude diphenyl sulfide is purified by vacuum distillation.[3]

Diagram of Synthesis Workflow
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Caption: Workflow for the synthesis of diphenyl sulfide.

Biological Activity

Specific biological activity for "Benzhydrylsulfanylbenzene" (diphenylmethyl phenyl sulfide) is
not reported in the reviewed literature. However, studies on the broader class of diphenyl
sulfides and related organosulfur compounds indicate potential bioactivity.
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e Anticancer Potential: Certain substituted diphenyl sulfides have been shown to exhibit
cytotoxic effects on tumor cells. For instance, bis(2-bromo-4,5-dimethoxyphenyl)sulfide has
been demonstrated to block cells in the G2/M phase of the cell cycle, suggesting a disruption

of the mitotic apparatus.[4]

o Antioxidant and Other Activities of Related Compounds: The related compound diphenyl
diselenide has been studied for its antioxidant properties and neuroprotective effects.[5]
While selenium and sulfur compounds can have different biological profiles, this suggests
that the core diphenyl scaffold can be a carrier for various biological functions.

Logical Relationship Diagram

The following diagram illustrates the relationship between the initial query and the available

scientific information.

User Query:
Benzhydrylsulfanylbenzene
s interpreted as
Structural Interpretation:
Diphenylmethyl Phenyl Sulfide
is structurally similar to

Related, Well-Studied Compound:
Diphenyl Sulfide

informs potential \has extensive

Biological Activity Data Physicochemical & Synthesis Data
(for Diphenyl Sulfides) (for Diphenyl Sulfide)

Click to download full resolution via product page

Caption: Relationship between the user query and the provided data.
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Conclusion

While "Benzhydrylsulfanylbenzene" is not a standard chemical name, it most likely refers to
diphenylmethyl phenyl sulfide. Due to the limited specific data on this compound, this guide has
provided a comprehensive overview of the closely related and well-characterized diphenyl
sulfide. The synthesis, physicochemical properties, and potential biological activities discussed
herein provide a solid foundation for researchers interested in this class of organosulfur
compounds. Further research is warranted to synthesize and characterize diphenylmethyl
phenyl sulfide and to explore its specific biological profile, which may hold promise in areas
such as oncology, based on the activity of its structural congeners.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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